Cas no 23407-52-5 ((10α)-25-(Acetyloxy)-3β,16α,20-trihydroxy-9β-(hydroxymethyl)-19-norlanost-5-ene-11,22-dione)

• Product Name: (10α)-25-(Acetyloxy)-3β,16α,20-trihydroxy-9β-(hydroxymethyl)-19-norlanost-5-ene-11,22-dione
• CAS No: 23407-52-5
• MF: C₃₂H₅₀O₈
• MW: 562.734611034393
• CID: 280035
• Update Time: 2023-11-19

(10α)-25-(Acetyloxy)-3β,16α,20-trihydroxy-9β-(hydroxymethyl)-19-norlanost-5-ene-11,22-dione Chemical and Physical Properties

Names and Identifiers

• 19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-3,16,20-trihydroxy-9-(hydroxymethyl)-, (3b,9b,10a,16a)- (9CI)
• (10α)-25-(Acetyloxy)-3β,16α,20-trihydroxy-9β-(hydroxymethyl)-19-norlanost-5-ene-11,22-dione
• 19-Nor-9b,10a-lanost-5-ene-11,22-dione, 3b,16a,20,25-tetrahydroxy-9-(hydroxymethyl)-, 25-acetate,(+)- (8CI)
• Cucurbitacin C, dihydro- (6CI)
• Dihydrocucurbitacin C
• CID 101603273
• 19-Norlanost-5-ene-11,22-dione, 25-(acetyloxy)-3,16,20-trihydroxy-9-(hydroxymethyl)-, (3β,9β,10α,16α)-

• Inchi： 1S/C32H50O8/c1-18(34)40-27(2,3)14-13-24(37)31(8,39)26-21(35)15-29(6)22-11-9-19-20(10-12-23(36)28(19,4)5)32(22,17-33)25(38)16-30(26,29)7/h9,20-23,26,33,35-36,39H,10-17H2,1-8H3/t20-,21-,22+,23+,26+,29+,30-,31+,32+/m1/s1
• InChI Key： NPJVLABQJBRCDB-WHEMRKSBSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@H](CC[C@H]4[C@]3(CO)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O

Computed Properties

• Exact Mass: 562.351
• Monoisotopic Mass: 562.351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 226 °C(Solv: ethanol (64-17-5); hexane (110-54-3))
• Boiling Point: 694.0±55.0 °C(Predicted)
• pka: 12.81±0.29(Predicted)